Cas no 22603-60-7 (Benzenamine, 2-(methylsulfonyl)-4,6-dinitro-)

• Product Name: Benzenamine, 2-(methylsulfonyl)-4,6-dinitro-
• CAS No: 22603-60-7
• MF: C₇H₇N₃O₆S
• MW: 261.211980104446
• CID: 1410722
• Update Time: 2024-08-15

Benzenamine, 2-(methylsulfonyl)-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(methylsulfonyl)-4,6-dinitro-

• Inchi： 1S/C7H7N3O6S/c1-17(15,16)6-3-4(9(11)12)2-5(7(6)8)10(13)14/h2-3H,8H2,1H3
• InChI Key： AVDCIOCJMLVFHH-UHFFFAOYSA-N
• SMILES： C1(N)=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 261.00561

Experimental Properties

• Density: 1.661±0.06 g/cm3(Predicted)
• Boiling Point: 545.0±50.0 °C(Predicted)
• PSA: 146.44
• pka: -8.37±0.10(Predicted)